Cas no 109188-09-2 (1-(4-Methoxybenzyl)piperazine hydrochloride)

• Product Name: 1-(4-Methoxybenzyl)piperazine hydrochloride
• CAS No: 109188-09-2
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• MDL: MFCD05656277
• CID: 1068005
• PubChem ID: 24747022
• Update Time: 2025-06-08

1-(4-Methoxybenzyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)piperazine hydrochloride
• 1-[(4-methoxyphenyl)methyl]piperazine,hydrochloride
• 1-(4-Methoxybenzyl)piperazine hydrochloride (1:1)
• 1-(4-Methoxybenzyl)piperazinehydrochloride
• 1-[(4-methoxyphenyl)methyl]piperazine hydrochloride
• 1-[(4-methoxyphenyl)methyl]piperazine;hydrochloride
• ZABGCTWCNIKLHR-UHFFFAOYSA-N
• SMR000516402
• 1-(4-Methoxy-benzyl)-piperazine hydrochloride
• 4-methoxybenzylpiperazine hydrochloride
• AKOS015849137
• PIPERAZINE, 1-[(4-METHOXYPHENYL)METHYL]-, MONOHYDROCHLORIDE
• SCHEMBL15400586
• DB-300674
• MLS001212740
• 109188-09-2
• CHEMBL1534403

• MDL： MFCD05656277
• Inchi： 1S/C12H18N2O.ClH/c1-15-12-4-2-11(3-5-12)10-14-8-6-13-7-9-14;/h2-5,13H,6-10H2,1H3;1H
• InChI Key： ZABGCTWCNIKLHR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)CN1CCNCC1

Computed Properties

• Exact Mass: 242.1185909g/mol
• Monoisotopic Mass: 242.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

1-(4-Methoxybenzyl)piperazine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-Methoxybenzyl)piperazine hydrochloride

Introduction to 1-(4-Methoxybenzyl)piperazine Hydrochloride (CAS No. 109188-09-2)

1-(4-Methoxybenzyl)piperazine hydrochloride, with the chemical formula C₁₄H₁₉NCl, is a well-documented compound in the field of pharmaceutical chemistry. This compound has garnered significant attention due to its structural and pharmacological properties, making it a subject of extensive research in medicinal chemistry and drug development. The presence of a piperazine moiety and a 4-methoxybenzyl group imparts unique characteristics that influence its reactivity, solubility, and potential biological activity.

The CAS number 109188-09-2 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. This numbering system is crucial for distinguishing it from other isomers or structurally similar compounds, facilitating seamless communication among researchers, clinicians, and regulatory bodies.

In recent years, 1-(4-Methoxybenzyl)piperazine hydrochloride has been explored for its potential applications in the development of novel therapeutic agents. Its piperazine core is a common structural feature in many pharmacologically active molecules, known for its ability to modulate neurotransmitter systems. Specifically, piperazine derivatives have been investigated for their role in central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of 1-(4-Methoxybenzyl)piperazine hydrochloride is its versatility in drug design. The 4-methoxybenzyl group introduces a hydrophobic moiety that can enhance membrane permeability, while the hydrochloride salt form improves solubility and stability, making it more suitable for formulation into pharmaceutical products. These properties make it an attractive candidate for further investigation in preclinical and clinical studies.

Recent studies have highlighted the compound's potential as an intermediate in synthesizing more complex molecules with targeted biological activities. For instance, researchers have explored its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The piperazine ring can serve as a scaffold for designing molecules that interact with specific protein targets, modulating cellular signaling pathways.

The pharmacokinetic profile of 1-(4-Methoxybenzyl)piperazine hydrochloride has also been a focus of interest. Preliminary data suggest that it exhibits moderate oral bioavailability and a reasonable half-life, which are essential parameters for any drug candidate. Additionally, its metabolic stability has been assessed through in vitro studies, providing insights into how it might be processed within the body. These findings are crucial for optimizing dosing regimens and minimizing potential side effects.

In the context of CNS pharmacology, 1-(4-Methoxybenzyl)piperazine hydrochloride has been examined for its interactions with serotonin receptors. Piperazine derivatives are known to exhibit serotonergic activity, which could make them effective in treating conditions such as major depressive disorder (MDD) and obsessive-compulsive disorder (OCD). Further research is needed to fully elucidate its mechanism of action and therapeutic potential in these areas.

The synthesis of 1-(4-Methoxybenzyl)piperazine hydrochloride has also been optimized to ensure high yield and purity. Modern synthetic methodologies have enabled the production of this compound with minimal byproducts, enhancing its suitability for industrial-scale manufacturing. Advances in catalytic processes have particularly contributed to improving the efficiency of key reaction steps, reducing costs and environmental impact.

Ethical considerations are paramount when conducting research involving pharmaceutical compounds like 1-(4-Methoxybenzyl)piperazine hydrochloride. Rigorous adherence to Good Manufacturing Practices (GMP) ensures that all stages of production meet stringent quality standards. Additionally, comprehensive toxicological assessments are conducted to evaluate potential risks associated with exposure to this compound.

The future directions for research on 1-(4-Methoxybenzyl)piperazine hydrochloride are promising. Investigating its role in combination therapies could lead to more effective treatment strategies for various diseases. Moreover, exploring its interactions with other drug candidates may uncover synergistic effects that enhance therapeutic outcomes.

In conclusion,1-(4-Methoxybenzyl)piperazine hydrochloride represents a significant compound in pharmaceutical chemistry with diverse applications ranging from CNS disorders to cancer therapy. Its unique structural features and favorable pharmacokinetic properties position it as a valuable asset in ongoing drug development efforts. As research continues to uncover new possibilities,CAS No. 109188-09-2 will undoubtedly remain at the forefront of scientific inquiry.